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9-cis Retinoyl b-D-Glucuronide 9-cis Retinoyl b-D-Glucuronide 9-cis-retinoyl-beta-D-glucuronide is a retinoid that is 9-cis-retinoic acid in which the carboxy proton has been replaced by a beta-D-glucuronyl group. It is a major metabolite of 9-cis-retinoic acid. It has a role as a rat metabolite and a mouse metabolite. It is a retinoid, a member of glucuronic acids and an enone. It derives from a 9-cis-retinoic acid.
Brand Name: Vulcanchem
CAS No.: 153321-67-6
VCID: VC0126946
InChI: InChI=1S/C26H38O7/c1-16(11-12-19-18(3)10-7-14-26(19,4)5)8-6-9-17(2)13-15-32-25-22(29)20(27)21(28)23(33-25)24(30)31/h6,8-9,11-13,20-23,25,27-29H,7,10,14-15H2,1-5H3,(H,30,31)/b9-6+,12-11+,16-8-,17-13+/t20-,21-,22+,23-,25+/m0/s1
SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CCOC2C(C(C(C(O2)C(=O)O)O)O)O)C)C
Molecular Formula: C26H38O7
Molecular Weight: 462.583

9-cis Retinoyl b-D-Glucuronide

CAS No.: 153321-67-6

Cat. No.: VC0126946

Molecular Formula: C26H38O7

Molecular Weight: 462.583

* For research use only. Not for human or veterinary use.

9-cis Retinoyl b-D-Glucuronide - 153321-67-6

Specification

Description 9-cis-retinoyl-beta-D-glucuronide is a retinoid that is 9-cis-retinoic acid in which the carboxy proton has been replaced by a beta-D-glucuronyl group. It is a major metabolite of 9-cis-retinoic acid. It has a role as a rat metabolite and a mouse metabolite. It is a retinoid, a member of glucuronic acids and an enone. It derives from a 9-cis-retinoic acid.
CAS No. 153321-67-6
Molecular Formula C26H38O7
Molecular Weight 462.583
IUPAC Name (2S,3S,4S,5R,6R)-6-[(2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C26H38O7/c1-16(11-12-19-18(3)10-7-14-26(19,4)5)8-6-9-17(2)13-15-32-25-22(29)20(27)21(28)23(33-25)24(30)31/h6,8-9,11-13,20-23,25,27-29H,7,10,14-15H2,1-5H3,(H,30,31)/b9-6+,12-11+,16-8-,17-13+/t20-,21-,22+,23-,25+/m0/s1
Standard InChI Key IYHVRAMISWFIRU-NPWLVQBBSA-N
SMILES CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CCOC2C(C(C(C(O2)C(=O)O)O)O)O)C)C

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